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Compound of Interest

Compound Name: AZD-5991

Cat. No.: B1649328

This document provides crucial guidance for the safe handling, storage, and disposal of AZD-
5991, a potent and selective Mcl-1 inhibitor. The following procedures are designed to ensure
the safety of laboratory personnel and to maintain the integrity of the compound.

Personal Protective Equipment (PPE)

Given that AZD-5991 is a potent compound, appropriate personal protective equipment must
be worn at all times during handling. While a specific Safety Data Sheet (SDS) for AZD-5991 is
not publicly available, the following PPE is recommended based on standard laboratory
procedures for handling hazardous solid chemicals.

Item Specification

Nitrile gloves, to be changed immediately if

Gloves .

contaminated.
Eye Protection Safety glasses with side shields or goggles.

A standard laboratory coat. A disposable gown
Lab Coat is recommended for weighing and aliquoting the

solid compound.

A fit-tested N95 respirator or higher should be
) ) used when handling the powder outside of a
Respiratory Protection - )
certified chemical fume hood to prevent

inhalation.
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Emergency Procedures

In the event of exposure or a spill, the following first aid measures should be taken immediately.

Exposure Route First Aid Measures

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Remove contaminated clothing and wash the
Skin Contact affected area thoroughly with soap and water.

Seek medical attention if irritation develops.

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion
water and seek immediate medical attention.
For small spills of the solid, carefully scoop the
material into a sealed container for disposal. For
solutions, absorb the spill with an inert material
Spil and place it in a sealed container for disposal.

The spill area should be cleaned thoroughly. For
large spills, evacuate the area and contact the
institution's environmental health and safety

department.

Operational and Disposal Plans
Storage and Handling

Proper storage and handling are critical to maintain the stability and integrity of AZD-5991.
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Parameter

Guideline

Storage of Solid

Store at -20°C for long-term stability.

Storage of Solutions

Aliguot and store at -80°C. Avoid repeated

freeze-thaw cycles.

Handling of Solid

Weigh the compound in a chemical fume hood
or a ventilated balance enclosure to minimize

inhalation risk.

Solution Preparation

Prepare solutions in a chemical fume hood.

olubili

Solvent

Solubility

DMSO

> 25 mg/mL

Note: For in vivo experiments, a common vehicle is a formulation of 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% saline.[1]

Disposal Plan

All waste containing AZD-5991, including empty containers, contaminated PPE, and unused

solutions, must be disposed of as hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste Collect in a clearly labeled, sealed container.
Collect in a compatible, sealed, and clearly

Liquid Waste labeled waste container. Do not mix with

incompatible waste streams.

Contaminated Materials

Dispose of items such as pipette tips, tubes, and
gloves in a designated hazardous waste

container.
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Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.[2]

[3I141[5][6]

Experimental Workflow

The following diagram outlines the standard workflow for handling AZD-5991 from receipt to

disposal.
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Caption: Workflow for handling AZD-5991 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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